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Compound of Interest

Compound Name:
2-Chloro-3-

(difluoromethyl)pyridine

Cat. No.: B1604026 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-3-(difluoromethyl)pyridine

This document provides a comprehensive technical guide on the safety and handling

precautions for 2-Chloro-3-(difluoromethyl)pyridine (CAS No: 865663-96-3). It is intended for

researchers, scientists, and drug development professionals who may handle this compound in

a laboratory or manufacturing setting. The information herein is synthesized from authoritative

safety data sheets and established laboratory safety protocols to ensure accuracy and promote

a culture of safety.

Compound Profile and Physicochemical Properties
2-Chloro-3-(difluoromethyl)pyridine is a halogenated heterocyclic compound.[1][2] Such

fluorinated pyridine motifs are of significant interest in medicinal chemistry and agrochemical

research due to their role as versatile synthetic building blocks.[1][3][4][5] The presence of the

difluoromethyl group can impart unique electronic properties and metabolic stability to target

molecules. Understanding the physical properties of this reagent is the first step in ensuring its

safe handling.
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Property Value Source

CAS Number 865663-96-3 [1][2]

Molecular Formula C₆H₄ClF₂N [1][2]

Molecular Weight 163.55 g/mol [1][2]

Appearance Liquid [1]

Density 1.388 g/mL at 25 °C [1]

Refractive Index n20/D 1.491 [1]

Flash Point 80.56 °C (177.0 °F) [1][5]

Hazard Identification and Toxicological Overview
According to the Globally Harmonized System (GHS), 2-Chloro-3-(difluoromethyl)pyridine is

classified as a hazardous substance. The primary routes of exposure are inhalation, ingestion,

and skin/eye contact. Its toxicological profile necessitates stringent handling protocols.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 3)
💀 Danger

H301: Toxic if

swallowed.[1][5]

Skin

Corrosion/Irritation

(Category 2)

❗ Danger
H315: Causes skin

irritation.[1][5]

Serious Eye

Damage/Irritation

(Category 2)

❗ Danger
H319: Causes serious

eye irritation.[1][5]

Specific Target Organ

Toxicity, Single

Exposure (Category

3), Respiratory

System

❗ Danger

H335: May cause

respiratory irritation.[1]

[5]
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The causality behind these classifications is linked to the compound's reactivity. As a

chlorinated pyridine, it can react with biological macromolecules, leading to irritation and

toxicity. The difluoromethyl group also influences its reactivity and absorption characteristics.

The acute oral toxicity (Category 3) is of particular concern, indicating that even small amounts

ingested can be highly toxic.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is mandatory.

Engineering Controls: The Primary Barrier
Chemical Fume Hood: All handling of 2-Chloro-3-(difluoromethyl)pyridine, including

weighing, transferring, and use in reactions, must be performed inside a properly functioning

chemical fume hood.[6][7] This is the most critical engineering control to prevent inhalation of

vapors, which are known to cause respiratory tract irritation.[8]

Ventilation: The laboratory must be well-ventilated to ensure low background concentrations

of any potential fugitive emissions.[8][9]

Safety Stations: An emergency eyewash station and safety shower must be readily

accessible and located within a 10-second travel distance from the workstation.[8][10]

Personal Protective Equipment (PPE): The Last Line of
Defense
The selection and use of PPE must be based on a thorough risk assessment of the planned

procedure.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR

1910.133 or European Standard EN166.[8] A face shield should be worn in addition to

goggles when there is a risk of splashing.

Skin Protection:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1604026?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-chloro-3-trifluoromethyl-pyridine.htm
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://pim-resources.coleparmer.com/sds/52822.pdf
https://pim-resources.coleparmer.com/sds/52822.pdf
https://pim-resources.coleparmer.com/sds/47258.pdf
https://pim-resources.coleparmer.com/sds/52822.pdf
https://www.jubilantingrevia.com/uploads/files/433msds_0707GjGhs04Div.5sds2,3-Dichloro-5-(trifluoromethyl)pyridine.pdf
https://pim-resources.coleparmer.com/sds/52822.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Wear appropriate chemical-resistant gloves.[8] While specific breakthrough time

data for this compound may not be available, butyl rubber or laminate gloves are often

recommended for handling chlorinated solvents and pyridines. Nitrile gloves may offer

limited splash protection but should be changed immediately upon contamination. Always

consult the glove manufacturer's compatibility charts.

Lab Coat: A fully buttoned, long-sleeved lab coat is required to protect street clothes and

prevent skin exposure.[7]

Respiratory Protection: If engineering controls fail or during certain high-risk procedures

where vapor concentrations may exceed exposure limits, a NIOSH/MSHA-approved

respirator may be necessary.[8] Respirator use requires enrollment in a respiratory protection

program, including medical clearance and fit testing.
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Preparation Execution Post-Procedure

1. Assess Risks
(Splash, Inhalation)

2. Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Determines
3. Don PPEProceed to 4. Perform Work in Fume Hood 5. Doff PPE Correctly 6. Wash Hands Thoroughly
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Self-Cleanup Protocol

Evacuation Protocol

Spill Occurs

Assess Spill Size

Small Spill
(<100 mL)

Minor

Large Spill
(>100 mL)

Major

Location? Alert Others Nearby

Inside Fume Hood

Contained

Open Lab

Uncontained

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover with Inert Absorbent
(Vermiculite, Sand)

Collect into Sealable
Waste Container

Decontaminate Area
with Soap and Water

Label and Dispose as
Hazardous Waste

Evacuate Immediate Area

Secure Area,
Post Warning Sign

Call Emergency Response
(EHS/911)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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